Cas no 2248396-48-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(prop-2-en-1-yl)sulfamoyl]benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(prop-2-en-1-yl)sulfamoyl]benzoate
• CAS No: 2248396-48-5
• MF: C₁₉H₁₆N₂O₆S
• MW: 400.405143737793
• CID: 5976471
• PubChem ID: 165727848
• Update Time: 2025-07-16

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(prop-2-en-1-yl)sulfamoyl]benzoate Chemical and Physical Properties

Names and Identifiers

• 2248396-48-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(prop-2-en-1-yl)sulfamoyl]benzoate
• EN300-6523223

• Inchi： 1S/C19H16N2O6S/c1-3-11-20(2)28(25,26)14-8-6-7-13(12-14)19(24)27-21-17(22)15-9-4-5-10-16(15)18(21)23/h3-10,12H,1,11H2,2H3
• InChI Key： KITLKEMNLFIHAI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=1)(N(C)CC=C)(=O)=O

Computed Properties

• Exact Mass: 400.07290741g/mol
• Monoisotopic Mass: 400.07290741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 109Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(prop-2-en-1-yl)sulfamoyl]benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(prop-2-en-1-yl)sulfamoyl]benzoate (CAS No. 2248396-48-5) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(prop-2-en-1-yl)sulfamoyl]benzoate, identified by the CAS number 2248396-48-5, represents a fascinating molecule with significant potential in the field of chemical biology. This heterocyclic sulfonamide derivative exhibits a unique structural framework that combines an isoindole core with a benzoate moiety, linked by a sulfamoyl group. The presence of a propenyl substituent further enhances its molecular complexity, making it a candidate for diverse biological interactions.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide-containing compounds due to their broad spectrum of biological activities. The sulfamoyl group in this molecule is particularly noteworthy, as it is known to modulate enzyme inhibition and receptor binding. In particular, the benzoate moiety contributes to its solubility and stability, which are critical factors in pharmaceutical formulations. The propenyl group adds an additional layer of conformational flexibility, enabling the compound to adopt multiple binding orientations in biological targets.

One of the most compelling aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(prop-2-en-1-yl)sulfamoyl]benzoate is its potential as a scaffold for drug discovery. The isoindole core has been increasingly studied for its role in various biological pathways, including those involved in inflammation and cancer metabolism. By integrating this core with the sulfonamide and benzoate functionalities, researchers have created a molecule that can interact with multiple targets simultaneously. This multitarget approach is gaining traction in drug development due to its ability to reduce side effects and improve therapeutic efficacy.

The synthesis of this compound involves a series of well-established organic transformations, including condensation reactions, cyclization, and functional group modifications. The precise arrangement of atoms in its structure allows for fine-tuning of its pharmacological properties. For instance, the electron-withdrawing nature of the dioxo group enhances the reactivity of certain functional moieties, while the hydrophobic propenyl chain improves membrane permeability. These features make it an attractive candidate for further exploration in both preclinical and clinical settings.

Recent studies have begun to uncover the biological significance of this compound. Initial screening assays suggest that it exhibits inhibitory activity against several key enzymes implicated in metabolic disorders. The sulfamoyl moiety has been shown to disrupt the active site of enzymes such as PDE4 and COX-2, which are overexpressed in conditions like rheumatoid arthritis and pulmonary hypertension. Additionally, preliminary cell-based assays indicate that it may have anti-proliferative effects on certain cancer cell lines by interfering with signaling pathways associated with tumor growth.

The structural diversity inherent in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(prop-2-en-1-yl)sulfamoyl]benzoate also makes it a valuable tool for medicinal chemists seeking novel analogs. By systematically modifying its substituents—such as altering the length or branching of the propenyl chain—researchers can generate libraries of derivatives with tailored properties. This strategy has already led to several promising candidates that show enhanced potency or selectivity compared to parent compounds.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(propenyl)sulfamoyl]benzoate (CAS No. 2248396485) stands out as a versatile and biologically relevant molecule with significant therapeutic potential. Its unique structural features—comprising an isoindole core linked to a sulfonamide-functionalized benzoate via a propenyl bridge—endow it with the capacity to interact with multiple biological targets. As research continues to uncover new applications for sulfonamide derivatives and heterocyclic scaffolds alike,this compound is poised to play an important role in future drug development efforts.